Cas no 1353776-81-4 (2-Bromo-5-propoxy-benzonitrile)

2-Bromo-5-propoxy-benzonitrile structure
1353776-81-4 structure
Product Name:2-Bromo-5-propoxy-benzonitrile
CAS No:1353776-81-4
MF:C10H10BrNO
MW:240.09650182724
CID:2112726
Update Time:2023-08-03

2-Bromo-5-propoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-propoxyBenzonitrile
    • 2-bromo-5-propoxy-benzonitrile
    • QZIQQZGEJCKDLW-UHFFFAOYSA-N
    • Benzonitrile, 2-bromo-5-propoxy-
    • 2-Bromo-5-propoxy-benzonitrile
    • Inchi: 1S/C10H10BrNO/c1-2-5-13-9-3-4-10(11)8(6-9)7-12/h3-4,6H,2,5H2,1H3
    • InChI Key: QZIQQZGEJCKDLW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C#N)OCCC

Computed Properties

  • Exact Mass: 238.995
  • Monoisotopic Mass: 238.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
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